Cas no 105538-43-0 (1(6H)-Pyridazinebutanoic acid, 6-imino-5-methyl-3-phenyl-, ethyl ester)

• Product name: 1(6H)-Pyridazinebutanoic acid, 6-imino-5-methyl-3-phenyl-, ethyl ester
• CAS No: 105538-43-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 1155225

1(6H)-Pyridazinebutanoic acid, 6-imino-5-methyl-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazinebutanoic acid, 6-imino-5-methyl-3-phenyl-, ethyl ester

• Inchi： 1S/C17H21N3O2/c1-3-22-16(21)10-7-11-20-17(18)13(2)12-15(19-20)14-8-5-4-6-9-14/h4-6,8-9,12,18H,3,7,10-11H2,1-2H3
• InChI Key： XYNWLJSXJBQZCD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN(CCCC(OCC)=O)C(=N)C(C)=C1

Computed Properties

• Exact Mass: 299.16353

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 417.7±47.0 °C(Predicted)
• PSA: 65.75
• pka: 11.06±0.70(Predicted)